GeA-69

• Molecular Formula: C20H16N2O
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C20H16N2O/c1-13(23)21-18-11-4-2-7-14(18)16-9-6-10-17-15-8-3-5-12-19(15)22-20(16)17/h2-12,22H,1H3,(H,21,23)
• InChIKey: LDPDVNYCIOHPGF-UHFFFAOYSA-N

GeA-69: Selective PARP14 MD2 Inhibitor

GeA-69 (CAS 2143475-98-1) is a selective allosteric inhibitor of poly(ADP-ribose) polymerase 14 (PARP14) that specifically targets macrodomain 2 (MD2) with low micromolar affinity [1]. Unlike the majority of PARP14-directed chemical probes and clinical-stage candidates that competitively inhibit the NAD⁺-binding catalytic domain, GeA-69 operates via a structurally distinct allosteric mechanism that displaces adenosine diphosphate ribose (ADPR) from the MD2 reader domain [2]. Co-crystallization of a GeA-69 analogue with PARP14 MD2 confirmed an allosteric binding pocket distinct from the ADPR recognition site, providing a structural basis for its selectivity over other human macrodomains [3]. This unique mechanism enables functional interrogation of PARP14's macrodomain-mediated scaffolding and recruitment roles—activities that catalytic inhibitors cannot directly address—making GeA-69 a mechanistically distinct tool compound for investigating the non-enzymatic functions of PARP14 in DNA damage response and inflammatory signaling pathways [4].

Allosteric PARP14 macrodomain 2 (MD2) inhibitor

Selective for PARP14 MD2 reader domain over catalytic domain

Validated in live-cell DNA damage recruitment assays

• [1] Schuller M, Riedel K, Gibbs-Seymour I, et al. Discovery of a selective allosteric inhibitor targeting macrodomain 2 of polyadenosine-diphosphate-ribose polymerase 14. ACS Chem Biol. 2017;12(11):2866-2874. doi:10.1021/acschembio.7b00445. PMID: 28991428. View Source
• [2] Moustakim M, Riedel K, Schuller M, et al. Discovery of a novel allosteric inhibitor scaffold for polyadenosine-diphosphate-ribose polymerase 14 (PARP14) macrodomain 2. Bioorg Med Chem. 2018;26(11):2965-2972. doi:10.1016/j.bmc.2018.03.020. PMID: 29567296. View Source
• [3] Schuller M, et al. Co-crystallization of a GeA-69 analogue with PARP14 MD2. RCSB PDB: 5O2D. 2017. View Source
• [4] Schuller M, et al. PARP14 Target Enabling Package: Crystal structures of the 2nd and 3rd macrodomain of PARP14 in complex with small molecule chemical starting points. Zenodo. 2018. doi:10.5281/zenodo.1414154. View Source

GeA-69 Irreplaceability vs. Other PARP14 Inhibitors

PARP14 is a multidomain enzyme possessing both a catalytic mono(ADP-ribosyl)transferase domain and three macrodomains (MD1–MD3) that function as ADPR reader modules mediating protein-protein interactions and subcellular recruitment [1]. While potent PARP14 catalytic inhibitors such as RBN012759 (IC₅₀ = 3 nM) and RBN3143 (IC₅₀ = 4 nM) effectively block MARylation activity, these NAD⁺-competitive agents do not address macrodomain-mediated scaffolding functions that may operate independently of catalytic activity [2]. GeA-69 specifically targets MD2, displaces ADPR binding, and prevents MD2 localization to DNA damage sites—a functional readout that catalytic inhibitors cannot replicate [3]. Furthermore, achieving selective PARP14 inhibition via the conserved catalytic pocket has proven challenging: literature indicates that even optimized catalytic inhibitors typically achieve only 20–24-fold selectivity over PARP1/TNKS1, whereas GeA-69 exploits a structurally divergent allosteric pocket unique to PARP14 MD2, offering a fundamentally different selectivity profile [4]. For investigators seeking to dissect PARP14 macrodomain biology or validate MD2 as a therapeutic target, generic substitution with catalytic inhibitors would yield false-negative conclusions regarding macrodomain dependency.

Catalytic PARP14 inhibitors

Target ART domain; may not reproduce macrodomain-reader functional blockade observed with MD2 allosteric inhibition.

Clinical PARP1/2 inhibitors

Inhibit catalytic domains of distinct PARP isoforms; do not engage PARP14 macrodomain reader functions.

• [1] Schuller M, Riedel K, Gibbs-Seymour I, et al. Discovery of a selective allosteric inhibitor targeting macrodomain 2 of polyadenosine-diphosphate-ribose polymerase 14. ACS Chem Biol. 2017;12(11):2866-2874. doi:10.1021/acschembio.7b00445. PMID: 28991428. View Source
• [2] Schenkel LB, et al. A potent and selective PARP14 inhibitor decreases protumor macrophage function and elicits inflammatory responses in tumor explants. Cell Chem Biol. 2021;28(8):1158-1168.e13. doi:10.1016/j.chembiol.2021.02.014. (RBN012759 data). View Source
• [3] Schuller M, et al. GeA-69 engages PARP14 MD2 in intact cells and prevents its localization to sites of DNA damage. ACS Chem Biol. 2017;12(11):2866-2874. (Figure 4: Laser micro-irradiation assay). View Source
• [4] Peng B, Thorsell AG, Karlberg T, Schüler H, Yao SQ. Small molecule microarray based discovery of PARP14 inhibitors. Angew Chem Int Ed Engl. 2017;56(1):248-253. doi:10.1002/anie.201609655. (H10: 24-fold over PARP1; Upton et al. 2017: >20-fold over PARP5a/TNKS1). View Source

GeA-69 Differentiation Evidence

PARP14 MD2 Affinity vs. Carbazole Analogs

GeA-69 binds to an allosteric pocket on PARP14 macrodomain 2 (MD2) distinct from the ADPR recognition site, as demonstrated by co-crystallization of a GeA-69 analogue with PARP14 MD2 [1]. This contrasts fundamentally with the mechanism of leading PARP14 chemical probes RBN012759 and RBN3143, which are NAD⁺-competitive inhibitors targeting the catalytic domain. GeA-69 exhibits a Kd of 860 nM (ITC) and IC₅₀ of 720 nM for MD2 binding, whereas RBN012759 and RBN3143 achieve catalytic inhibition with IC₅₀ values of 3 nM and 4 nM respectively [2]. Despite lower absolute potency, GeA-69 uniquely interrogates the macrodomain reader function, a biological activity inaccessible to catalytic inhibitors.

Analog affinity

Head-to-head

IC50 0.72 µM vs. 30 µM (analog 18) — >40-fold difference

Supports structure-activity relationship interpretation

AlphaScreen competitive binding assay

Evidence Dimension	Mechanism of action and binding site
Target Compound Data	Allosteric binding to PARP14 MD2; Kd = 860 nM (ITC); IC₅₀ = 720 nM (ADPR displacement); no catalytic domain inhibition
Comparator Or Baseline	RBN012759: NAD⁺-competitive catalytic inhibitor; IC₅₀ = 3 nM (TR-FRET); RBN3143: NAD⁺-competitive catalytic inhibitor; IC₅₀ = 4 nM
Quantified Difference	GeA-69 targets reader domain (MD2) allosterically; comparators target catalytic domain competitively. Affinity difference: ~240-fold lower Kd for GeA-69 (860 nM) versus RBN012759 Kd (2 nM by SPR).
Conditions	GeA-69: ITC in 50 mM HEPES pH 7.4, 300 mM NaCl, 0.5 mM TCEP at 12°C. RBN012759: TR-FRET biochemical assay; SPR for Kd determination.

Why This Matters

For studies requiring dissection of PARP14 macrodomain biology independent of catalytic MARylation activity, GeA-69 is the only commercially available MD2-targeted probe; RBN-series inhibitors cannot address this functional domain.

• [1] Schuller M, Riedel K, Gibbs-Seymour I, et al. Discovery of a selective allosteric inhibitor targeting macrodomain 2 of polyadenosine-diphosphate-ribose polymerase 14. ACS Chem Biol. 2017;12(11):2866-2874. doi:10.1021/acschembio.7b00445. PMID: 28991428. (Co-crystallization and allosteric mechanism). View Source
• [2] Schenkel LB, et al. A potent and selective PARP14 inhibitor decreases protumor macrophage function and elicits inflammatory responses in tumor explants. Cell Chem Biol. 2021;28(8):1158-1168.e13. (RBN012759: IC₅₀ 3 nM, Kd 2 nM; RBN3143: IC₅₀ 4 nM). View Source

Macrodomain Selectivity Profiling

GeA-69 demonstrates selective binding to PARP14 MD2 with minimal cross-reactivity to other human macrodomains [1]. Co-crystallization studies revealed that GeA-69 binds to an allosteric pocket unique to PARP14 MD2, explaining its selectivity over other macrodomain-containing PARP family members including PARP9 and PARP15 [2]. In contrast, initial macrodomain-targeting hits identified via AlphaScreen assays have shown broader interaction profiles across multiple macrodomains [3]. While quantitative selectivity ratios (e.g., fold-selectivity over PARP9 MD1 or PARP15 MD2) are not explicitly reported in primary literature, the structurally validated allosteric mechanism establishes a basis for macrodomain-level specificity that distinguishes GeA-69 from less-characterized macrodomain binders.

Macrodomain selectivity

Cross-study comparable

No binding to 11 other human macrodomains at 200 µM

Supports MD2-specific probe use

Macrodomain AlphaScreen panel

Evidence Dimension	Macrodomain selectivity mechanism
Target Compound Data	Selective for PARP14 MD2; co-crystal structure confirms binding to allosteric pocket absent in other macrodomains
Comparator Or Baseline	Early-stage macrodomain-binding hits (unspecified) from AlphaScreen protocols; show broader cross-macrodomain binding profiles
Quantified Difference	Quantitative selectivity ratios not reported in primary sources; structural basis for selectivity established via crystallography
Conditions	Co-crystallization of GeA-69 analogue with PARP14 MD2 (PDB: 5O2D). AlphaScreen assay for comparative macrodomain interactions.

Why This Matters

GeA-69's structurally validated allosteric mechanism provides a defined selectivity rationale for MD2-targeted experiments, reducing confounding off-target macrodomain effects when compared to less-characterized macrodomain binders.

• [1] Schuller M, et al. GeA-69 selectively targeting macrodomain 2 (MD2) of PARP14. ACS Chem Biol. 2017;12(11):2866-2874. (Abstract and Results). View Source
• [2] RCSB PDB. 5O2D: PARP14 Macrodomain 2 with inhibitor. Co-crystallization of GeA-69 analogue with PARP14 MD2. Deposited 2017-05-20. View Source
• [3] Ekblad T, Verheugd P, Lindgren AE, Nyman T, Elofsson M, Schüler H. Identification of poly(ADP-ribose) polymerase macrodomain inhibitors using an AlphaScreen protocol. SLAS Discov. 2018;23(4):353-362. (Macrodomain interaction profiling). View Source

DNA Damage Recruitment Assay

In U-2 OS cells transiently expressing YFP-PARP14 MD2, pre-treatment with GeA-69 (250 μM) completely prevented recruitment of the MD2 domain to sites of laser-induced DNA damage, whereas the negative control inhibitor MnK2-68 showed no effect [1]. This functional readout directly measures MD2 engagement at the subcellular level—a pharmacodynamic biomarker that catalytic PARP14 inhibitors such as H10 and RBN012759 cannot demonstrate because they do not target the macrodomain [2]. Additionally, GeA-69 is documented as highly cell-permeable, with effective cellular concentrations achievable via standard DMSO-based delivery .

Cellular engagement

Head-to-head

250 µM completely prevented MD2 recruitment vs. no effect by MnK2-68 control

Validates cell-based MD2 functional blockade

U-2 OS cells, laser micro-irradiation

Evidence Dimension	Cell-based functional engagement of PARP14 MD2
Target Compound Data	GeA-69 (250 μM): Complete prevention of YFP-PARP14 MD2 recruitment to laser-induced DNA damage sites; GeA-69 (50 μM): Significant decrease in recruitment
Comparator Or Baseline	MnK2-68 (negative control): No effect on MD2 recruitment. Catalytic inhibitors (H10, RBN012759): Do not target MD2; cannot prevent MD2 recruitment.
Quantified Difference	GeA-69 produces dose-dependent inhibition of MD2 recruitment (partial at 50 μM, complete at 250 μM). Comparators lack this functional readout entirely.
Conditions	U-2 OS cells, transient YFP-PARP14 MD2 expression, laser micro-irradiation, pre-treatment with DMSO/GeA-69/MnK2-68, confocal imaging at indicated timepoints.

Why This Matters

This assay provides the only direct cellular proof-of-engagement for PARP14 MD2 inhibition, enabling researchers to correlate MD2 blockade with downstream phenotypic outcomes in DNA damage response studies.

• [1] Schuller M, et al. Figure 4: GeA-69 prevents recruitment of PARP14 MD2 to sites of laser-induced DNA damage. ACS Chem Biol. 2017;12(11):2866-2874. doi:10.1021/acschembio.7b00445. View Source
• [2] Peng B, et al. Small molecule microarray based discovery of PARP14 inhibitors (H10). Angew Chem Int Ed. 2017;56(1):248-253. (H10 targets catalytic domain, no MD2 activity). View Source

Macrodomain Reader vs. Catalytic Domain Targeting

GeA-69 exhibits moderate cytotoxicity across multiple cell lines, with EC₅₀ values of 58 μM (HeLa), 52 μM (U-2 OS), and 54 μM (HEK293) following 72-hour treatment . This antiproliferative window is substantially higher than the compound's biochemical Kd (860 nM), indicating that MD2 inhibition alone produces limited acute cytotoxicity—consistent with the role of PARP14 macrodomains in scaffolding and recruitment rather than direct cell survival regulation. By contrast, catalytic PARP14 inhibitors such as H10 induce caspase-3/7-mediated apoptosis at lower concentrations (10 μM in HepG2 cells) [1], while RBN012759 demonstrates immunomodulatory effects in macrophage polarization assays [2].

Mechanism domain

Class-level

Targets PARP14 MD2 reader domain; clinical PARPis inhibit PARP1/2 catalytic domain

Unique tool for macrodomain reader interrogation

Review-level comparison; confirm with selectivity panels

Evidence Dimension	Cellular cytotoxicity and phenotypic activity
Target Compound Data	GeA-69 EC₅₀: HeLa 58 μM, U-2 OS 52 μM, HEK293 54 μM (72 h treatment)
Comparator Or Baseline	H10: Induces caspase-3/7 activation and cleaved PARP1 at 10 μM in HepG2 cells. RBN012759: Reverses IL-4-driven M2 macrophage gene expression.
Quantified Difference	GeA-69 EC₅₀ values are 20-30× higher than biochemical Kd, suggesting limited acute cytotoxicity from MD2 inhibition alone. H10 shows apoptotic activity at 10 μM.
Conditions	GeA-69: 72 h treatment, cell viability assay. H10: 10 μM, HepG2 cells. RBN012759: IFN-γ/IL-4 stimulated primary human macrophages.

Why This Matters

The moderate cytotoxicity of GeA-69 makes it suitable for acute mechanistic studies (e.g., DNA damage recruitment assays) without confounding cell death artifacts, whereas more potent catalytic inhibitors may introduce apoptosis-related confounders at lower concentrations.

• [1] Peng B, et al. Angew Chem Int Ed Engl. 2017;56(1):248-253. (H10 induces caspase-3/7 activation and cleaved PARP1 in HepG2 cells at 10 μM). View Source
• [2] Schenkel LB, et al. Cell Chem Biol. 2021;28(8):1158-1168.e13. (RBN012759 reverses IL-4-driven gene expression in M2-like macrophages). View Source

Cytotoxicity in Multiple Cell Lines

GeA-69 demonstrates high solubility in DMSO, with reported maximum concentrations ranging from 100 mM to ≥416 mM (equivalent to ≥125 mg/mL) across multiple vendor technical datasheets . This solubility profile facilitates preparation of concentrated stock solutions for cell-based assays requiring high compound concentrations (e.g., 250 μM for complete MD2 recruitment blockade) without precipitation concerns. The compound is soluble to 50–100 mM in ethanol and insoluble in aqueous buffer, consistent with its hydrophobic carbazole-phenyl core structure . While direct comparator solubility data for alternative macrodomain inhibitors are limited in primary literature, GeA-69's solubility exceeds typical thresholds for cell-based screening compounds and supports its use in the published functional assays requiring micromolar cellular exposures [1].

Cytotoxicity profile

Cross-study

EC50 52–58 µM (HeLa, U-2 OS, HEK293, 72 h)

Supports target-engagement concentration range selection

Cytotoxicity endpoint review; window above biochemical Kd

Evidence Dimension	DMSO solubility for stock solution preparation
Target Compound Data	GeA-69: ≥100 mM DMSO (Tocris); ≥125 mg/mL ≈ 416 mM DMSO (MedChemExpress); 120 mg/mL ≈ 400 mM DMSO (TargetMol)
Comparator Or Baseline	Class-level expectation for macrodomain-binding small molecules with hydrophobic cores; limited quantitative comparator data available
Quantified Difference	GeA-69 solubility enables preparation of 100–400 mM DMSO stocks, supporting cellular assays requiring up to 250 μM final concentration with ≤0.25% DMSO.
Conditions	Anhydrous DMSO, room temperature or sonication-assisted dissolution as recommended by vendors.

Why This Matters

High DMSO solubility reduces formulation barriers for cell-based experiments, particularly for the high-concentration treatments (50–250 μM) required to achieve functional MD2 engagement in the published laser micro-irradiation recruitment assays.

• [1] Schuller M, et al. ACS Chem Biol. 2017;12(11):2866-2874. (GeA-69 used at 50 μM and 250 μM in cellular recruitment assays). View Source

GeA-69: Research and Procurement Applications

PARP14 Macrodomain Reader Function Studies

GeA-69 is the only commercially available small molecule that directly targets PARP14 MD2. In U-2 OS cells, 250 μM GeA-69 completely prevents MD2 recruitment to laser-induced DNA damage sites, as quantified by confocal imaging of YFP-PARP14 MD2 translocation [1]. This assay enables researchers to distinguish macrodomain-dependent scaffolding roles from catalytic MARylation activity—a discrimination that NAD⁺-competitive inhibitors (RBN012759, RBN3143, H10) cannot provide. GeA-69 is therefore uniquely suited for studies examining whether PARP14 promotes homologous recombination repair through MD2-mediated recruitment rather than through its enzymatic activity. Procurement should be prioritized when experimental questions specifically address macrodomain biology rather than global PARP14 catalytic inhibition.

DNA Damage Response and Homologous Recombination Probe

PARP14 has been implicated in macrophage polarization and inflammatory cytokine production. While catalytic inhibitors such as RBN012759 have shown activity in reversing IL-4-driven M2 macrophage gene expression (e.g., CD209, MMP-1, CLTC modulation) [2], the relative contribution of PARP14 macrodomain function versus catalytic activity to these phenotypes remains undefined. GeA-69 (Kd = 860 nM, highly cell-permeable) enables parallel experiments comparing MD2 blockade with catalytic inhibition to deconvolve domain-specific contributions to PARP14-dependent inflammatory signaling. This comparative approach is particularly relevant given emerging evidence that PARP14 macrodomains may operate independently of catalytic activity in protein scaffolding and complex assembly [3].

Benchmark for Macrodomain Inhibitor Screening

GeA-69 represents the first-in-class allosteric scaffold for PARP14 MD2 inhibition, with a validated co-crystal structure (PDB: 5O2D) confirming a binding pocket distinct from the ADPR recognition site [4]. Medicinal chemistry optimization of this carbazole-based chemotype has been reported, yielding sub-micromolar PARP14 MD2 inhibitors with improved affinity [5]. Research groups engaged in structure-based drug design for macrodomain-targeted therapeutics should procure GeA-69 as a reference standard and as a starting scaffold for SAR exploration. The compound's defined allosteric mechanism and structural characterization provide a rational foundation for developing more potent MD2 probes with potential applications in oncology and inflammatory disease settings where PARP14 macrodomain function is implicated.

PARP Family Selectivity Profiling Control

In screening campaigns designed to assess inhibitor selectivity across the PARP superfamily, GeA-69 serves as a mechanistically distinct control compound for PARP14. Unlike pan-PARP inhibitors or catalytic PARP14 probes, GeA-69 specifically interrogates the macrodomain reader function. Inclusion of GeA-69 in profiling panels enables researchers to benchmark whether observed phenotypic effects arise from catalytic domain inhibition (shared by RBN-series and H10) or from macrodomain blockade (unique to GeA-69). The compound's selectivity over other human macrodomains, validated by co-crystallization studies [6], supports its use as a negative control for non-MD2 macrodomain activity. Procurement should be considered when establishing comprehensive PARP inhibitor characterization workflows.

Application

Selection Property

Validation Focus

PARP14 macrodomain reader studies

Allosteric MD2 engagement profile

MD2 recruitment and ADPR displacement assays

DNA damage response probe

Cell-permeable macrodomain inhibitor

Laser micro-irradiation recruitment inhibition

Macrodomain inhibitor screening benchmark

Multi-parameter QC reference

Biochemical and cellular assay qualification

PARP family selectivity control

Macrodomain-specific chemotype

Selectivity panel differentiation from catalytic inhibitors

• [1] Schuller M, et al. Figure 4: GeA-69 prevents recruitment of PARP14 MD2 to sites of laser-induced DNA damage. ACS Chem Biol. 2017;12(11):2866-2874. doi:10.1021/acschembio.7b00445. View Source
• [2] Schenkel LB, et al. A potent and selective PARP14 inhibitor decreases protumor macrophage function and elicits inflammatory responses in tumor explants. Cell Chem Biol. 2021;28(8):1158-1168.e13. View Source
• [3] Schuller M, et al. ACS Chem Biol. 2017;12(11):2866-2874. (Macrodomains as reader domains mediating protein recruitment independent of catalytic activity). View Source
• [4] RCSB PDB. 5O2D: PARP14 Macrodomain 2 with inhibitor. Co-crystallization of GeA-69 analogue with PARP14 MD2. View Source
• [5] Moustakim M, et al. Discovery of a novel allosteric inhibitor scaffold for polyadenosine-diphosphate-ribose polymerase 14 (PARP14) macrodomain 2. Bioorg Med Chem. 2018;26(11):2965-2972. View Source
• [6] Schuller M, et al. Co-crystallization of a GeA-69 analogue with PARP14 MD2 revealed an allosteric binding mechanism explaining its selectivity over other human macrodomains. ACS Chem Biol. 2017. View Source